Potassium tantalum trioxide

• IUPAC Name: potassium;oxygen(2-);tantalum(5+)
• InChI: InChI=1S/K.3O.Ta/q+1;3*-2;+5
• InChI Key: HGMNOOPONDJVDV-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[K+].[Ta+5]
• Molecular Formula: KO3Ta
• DSSTOX Substance ID: DTXSID80907028
• Molecular Weight: 268.044 g/mol
• CAS No.: 12030-91-0

Description

Potassium tantalum trioxide, with the chemical formula KTaO₃, is a compound that belongs to the family of perovskite oxides. It is known for its unique properties, including high dielectric constants and excellent thermal stability. This compound is typically found in a white powder form and is used in various scientific and industrial applications due to its remarkable electronic, optical, and mechanical properties .

Mechanism of Action

Target of Action

Potassium tantalum trioxide (KTaO3) is a cubic-structured compound . It primarily targets the electronic, optical, structural, elastic, and mechanical properties of materials . The compound interacts with potassium (K), tantalum (Ta), and oxygen (O) in its environment .

Mode of Action

KTaO3 interacts with its targets by applying different amounts of stress . This stress causes an increase in the bandgap from 1.624 eV to 1.871 eV . The partial densities of state for bulk KTaO3, K, Ta, and O are also predicted . In the valence band range, the dominant peaks of KTaO3 at 0 GPa, 20 GPa, 40 GPa, and 60 GPa are due to p-states .

Biochemical Pathways

Potassium ions can cross both the outer and inner mitochondrial membranes by means of multiple routes . A few potassium-permeable ion channels exist in the outer membrane, while in the inner membrane, a multitude of different potassium-selective and potassium-permeable channels mediate K+ uptake into energized mitochondria .

Pharmacokinetics

It’s known that the compound’s properties, such as its electronic, optical, structural, elastic, and mechanical characteristics, can be influenced by varying amounts of stress .

Result of Action

The application of stress to KTaO3 results in noteworthy variations in optical parameters such as absorption, optical conductivity, dielectric function, loss function, reflectivity, and real/imaginary refractive index . The values of elastic constants are predicted computationally using energy deformation equations when stress is applied . Mechanical features including bulk modulus, shear modulus, and Young’s modulus increase with increasing stress .

Action Environment

The action, efficacy, and stability of KTaO3 can be influenced by environmental factors. For instance, the application of stress can cause an increase in the bandgap of the compound . Moreover, the compound’s properties can be influenced by the presence of other elements in its environment, such as potassium, tantalum, and oxygen .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium tantalum trioxide can be synthesized through several methods. One common approach is the hydrothermal synthesis, which involves the direct crystallization of potassium tantalate from tantalum pentoxide in basic solutions under hydrothermal conditions at relatively low temperatures (e.g., 200°C). This method is appreciated for its simplicity, cost-effectiveness, and the high thermal stability of the materials produced.

Another method involves the sodium reduction of potassium heptafluorotantalate. In this process, potassium heptafluorotantalate is heat-treated in air and then reduced by sodium in melts. This method results in tantalum powders with a high specific surface area .

Industrial Production Methods: Industrial production of this compound often involves the recovery of tantalum from high-tantalum-bearing waste slag. This process includes alkali pressure decomposition, low-acid transformation, solvent extraction, and crystallization. The optimal decomposition conditions involve a reaction time of 2 hours, oxygen partial pressure of 2.5 MPa, a liquid–solid ratio of 4:1, basicity of 40 wt.%, and a temperature of 200°C .

Chemical Reactions Analysis

Types of Reactions: Potassium tantalum trioxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. For instance, it can react with hydrofluoric acid and oleum (a solution of sulfur trioxide in sulfuric acid) to form tantalum halides .

Common Reagents and Conditions: Common reagents used in reactions with this compound include hydrofluoric acid, sulfur trioxide, and various halogens. The conditions for these reactions typically involve heating and the presence of specific catalysts to facilitate the reactions .

Major Products Formed: The major products formed from these reactions include tantalum halides such as tantalum pentafluoride (TaF₅), tantalum pentachloride (TaCl₅), and other tantalum oxyfluoride complexes .

Scientific Research Applications

Potassium tantalum trioxide has a wide range of scientific research applications. It is used in the fields of chemistry, biology, medicine, and industry due to its unique properties. In chemistry, it is used as a catalyst in various reactions, including the catalytic oxidation of organic compounds . In biology and medicine, it is studied for its potential use in bioactive materials and tissue regeneration . In industry, it is used in the production of high-capacitance tantalum capacitor powders and as a component in plasma-facing materials for fusion reactors .

Comparison with Similar Compounds

Potassium tantalum trioxide can be compared with other similar compounds such as tungsten trioxide (WO₃), molybdenum trioxide (MoO₃), and niobium trioxide (Nb₂O₅). These compounds share similar properties, including high dielectric constants and thermal stability. this compound is unique in its ability to form high-quality thin films and its superconductive characteristics even under high magnetic fields .

List of Similar Compounds:

• Tungsten trioxide (WO₃)
• Molybdenum trioxide (MoO₃)
• Niobium trioxide (Nb₂O₅)

This compound stands out due to its unique combination of properties, making it a valuable compound in various scientific and industrial applications.